Cas no 1213117-06-6 ((2R)-2-amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol)

(2R)-2-amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol structure
1213117-06-6 structure
Product Name:(2R)-2-amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol
CAS No:1213117-06-6
MF:C8H9BrClNO
MW:250.52016043663
CID:5041710
PubChem ID:66515491
Update Time:2026-02-28

(2R)-2-amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (R)-2-AMINO-2-(4-BROMO-2-CHLOROPHENYL)ETHAN-1-OL
    • (2R)-2-amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol
    • MFCD14567399
    • BS-46778
    • CS-0196576
    • AKOS015930012
    • Y12564
    • EN300-1897295
    • 1213117-06-6
    • (2R)-2-AMINO-2-(4-BROMO-2-CHLOROPHENYL)ETHANOL
    • Inchi: 1S/C8H9BrClNO/c9-5-1-2-6(7(10)3-5)8(11)4-12/h1-3,8,12H,4,11H2/t8-/m0/s1
    • InChI Key: RFVRBZJGTWJDRC-QMMMGPOBSA-N
    • SMILES: BrC1C=CC(=C(C=1)Cl)[C@H](CO)N

Computed Properties

  • Exact Mass: 248.95560g/mol
  • Monoisotopic Mass: 248.95560g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.2

(2R)-2-amino-2-(4-bromo-2-chlorophenyl)ethan-1-ol Pricemore >>

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